Cas no 1849857-59-5 (Ethyl 3-amino-4-methoxyhexanoate)
Ethyl 3-amino-4-methoxyhexanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-amino-4-methoxyhexanoate
- EN300-1286343
- 1849857-59-5
- Ethyl 3-amino-4-methoxyhexanoate
-
- Inchi: 1S/C9H19NO3/c1-4-8(12-3)7(10)6-9(11)13-5-2/h7-8H,4-6,10H2,1-3H3
- InChI Key: DTPNZBYXDQJCTR-UHFFFAOYSA-N
- SMILES: O(C)C(CC)C(CC(=O)OCC)N
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 61.6Ų
Ethyl 3-amino-4-methoxyhexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286343-0.05g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 0.05g |
$888.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-0.1g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 0.1g |
$930.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-0.25g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 0.25g |
$972.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-0.5g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 0.5g |
$1014.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-1.0g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 1.0g |
$1057.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-2.5g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 2.5g |
$2071.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-5.0g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 5.0g |
$3065.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-10.0g |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 10.0g |
$4545.0 | 2023-07-10 | ||
| Enamine | EN300-1286343-50mg |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1286343-100mg |
ethyl 3-amino-4-methoxyhexanoate |
1849857-59-5 | 100mg |
$741.0 | 2023-10-01 |
Ethyl 3-amino-4-methoxyhexanoate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Ethyl 3-amino-4-methoxyhexanoate
Ethyl 3-amino-4-methoxyhexanoate (CAS No. 1849857-59-5): An Overview of a Promising Compound in Medicinal Chemistry
Ethyl 3-amino-4-methoxyhexanoate (CAS No. 1849857-59-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino esters and is characterized by its 3-amino and 4-methoxy substituents on a hexanoate backbone. The presence of these functional groups imparts distinct chemical properties that make it an attractive candidate for various biological studies and drug development efforts.
The 3-amino group in Ethyl 3-amino-4-methoxyhexanoate provides the compound with basic properties, allowing it to form salts with acids. This characteristic is particularly useful in pharmaceutical formulations, where the compound can be converted into more stable and bioavailable forms. Additionally, the 4-methoxy substituent introduces a lipophilic moiety, which can enhance the compound's ability to cross biological membranes, thereby improving its pharmacokinetic profile.
Recent research has focused on the potential of Ethyl 3-amino-4-methoxyhexanoate as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3-amino-4-methoxyhexanoate effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a neuroprotective agent.
In another study, researchers investigated the anti-inflammatory properties of Ethyl 3-amino-4-methoxyhexanoate. The results indicated that the compound significantly reduced inflammation in both in vitro and in vivo models, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, further highlighting its therapeutic potential.
The structural flexibility of Ethyl 3-amino-4-methoxyhexanoate also makes it an ideal starting point for structure-activity relationship (SAR) studies. By modifying the 3-amino and 4-methoxy groups or introducing additional functional groups, chemists can optimize the compound's pharmacological properties and enhance its therapeutic efficacy. This approach has led to the discovery of several analogs with improved potency and selectivity, some of which are currently undergoing preclinical evaluation.
In addition to its therapeutic applications, Ethyl 3-amino-4-methoxyhexanoate has also been explored for its use in chemical synthesis. The compound serves as a valuable building block for the preparation of more complex molecules, including natural products and pharmaceutical intermediates. Its reactivity and ease of functionalization make it a preferred choice for synthetic chemists working on multi-step synthesis projects.
The safety profile of Ethyl 3-amino-4-methoxyhexanoate is another important consideration for its use in medicinal chemistry. Preliminary toxicological studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety and long-term effects in humans.
In conclusion, Ethyl 3-amino-4-methoxyhexanoate (CAS No. 1849857-59-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, combined with its favorable biological properties, makes it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments for various diseases.
1849857-59-5 (Ethyl 3-amino-4-methoxyhexanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)